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Compound of Interest

Compound Name: Usaramine N-oxide

Cat. No.: B15584813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Usaramine N-oxide, a pyrrolizidine alkaloid N-oxide, is a critical reference standard for

toxicological studies, metabolic research, and quality control in the food and pharmaceutical

industries. The accuracy of research and the safety of consumer products often depend on the

purity of these standards. This guide provides an objective comparison of commercially

available Usaramine N-oxide standards, supported by established analytical methodologies,

to aid researchers in selecting the most suitable materials for their work.

Comparison of Commercial Usaramine N-oxide
Standards
The purity of a chemical standard is a critical parameter. While many suppliers market "high-

purity" Usaramine N-oxide, the actual purity can vary. Below is a summary of publicly available

purity data for Usaramine N-oxide from various commercial vendors. It is important to note

that purity values can differ between batches, and researchers should always refer to the lot-

specific Certificate of Analysis (CoA).
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Supplier/Brand Stated Purity
Analytical
Method(s)

Potential Impurities
to Consider

MedChemExpress 99.0%[1] HPLC

Usaramine (free

base), other related

pyrrolizidine alkaloids

and their N-oxides,

residual solvents,

water.

Molnova 98%[2] HPLC

Usaramine (free

base), other related

pyrrolizidine alkaloids

and their N-oxides,

residual solvents,

water.

Alfa Chemistry 98%+[3] Not specified

Usaramine (free

base), other related

pyrrolizidine alkaloids

and their N-oxides,

residual solvents,

water.

BioCrick >98%[4] HPLC, MS, NMR

Usaramine (free

base), other related

pyrrolizidine alkaloids

and their N-oxides,

residual solvents,

water.

Absin Bioscience Inc. >98%[5] Not specified

Usaramine (free

base), other related

pyrrolizidine alkaloids

and their N-oxides,

residual solvents,

water.

Chengdu Biopurify

Phytochemicals Ltd.

>98%[5] Not specified Usaramine (free

base), other related
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pyrrolizidine alkaloids

and their N-oxides,

residual solvents,

water.

Sigma-Aldrich

(phyproof®)
≥90.0% (HPLC)[6] HPLC

Usaramine (free

base), other related

pyrrolizidine alkaloids

and their N-oxides,

residual solvents,

water, inorganic

impurities.[6]

Note: The potential impurities listed are based on general knowledge of pyrrolizidine alkaloid

chemistry and are not necessarily confirmed for each specific product. The free base form,

Usaramine, is a common potential impurity due to the potential for deoxygenation of the N-

oxide. Cross-contamination with other pyrrolizidine alkaloids from the plant source is also a

possibility.

Experimental Protocols for Purity Assessment
A comprehensive evaluation of Usaramine N-oxide purity involves a combination of

chromatographic and spectroscopic techniques. The following protocols are based on

established methods for the analysis of pyrrolizidine alkaloids and their N-oxides.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is suitable for quantifying the main component and detecting non-volatile

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector or, preferably, a

mass spectrometer (LC-MS).

Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size) is

commonly used.
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Mobile Phase: A gradient elution is typically employed.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

A typical gradient might start at 5-10% B, increasing to 95% B over 10-15 minutes.

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 25-40 °C.

Detection:

UV: Monitoring at approximately 220 nm.

MS: Electrospray ionization (ESI) in positive mode is highly sensitive for detecting

Usaramine N-oxide and related alkaloids.

Sample Preparation:

Accurately weigh approximately 1 mg of the Usaramine N-oxide standard.

Dissolve in a suitable solvent, such as methanol or a mixture of methanol and water, to a

final concentration of 100 µg/mL.

Filter the solution through a 0.22 µm syringe filter before injection.

Quantification: Purity is calculated based on the area percentage of the main peak relative to

the total area of all observed peaks in the chromatogram.

Identification and Structural Confirmation by Mass
Spectrometry (MS) and Nuclear Magnetic Resonance
(NMR) Spectroscopy

Mass Spectrometry: High-resolution mass spectrometry (HRMS), often coupled with liquid

chromatography (LC-HRMS), can confirm the elemental composition of the main peak and
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any detected impurities. Tandem mass spectrometry (MS/MS) can provide structural

information by analyzing fragmentation patterns.

NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for confirming the

chemical structure of Usaramine N-oxide and identifying any structural isomers or impurities

present in significant amounts. The introduction of the N-oxide group leads to a downfield

shift of neighboring protons and carbons compared to the parent amine.[7]

Analysis of Potential Impurities
Usaramine (Free Base): The presence of the free base can be assessed by LC-MS, as it will

have a different retention time and a distinct mass-to-charge ratio (m/z) compared to the N-

oxide.

Other Pyrrolizidine Alkaloids: A comprehensive analysis for other PAs and their N-oxides may

require a targeted LC-MS/MS method using reference standards for other common PAs

found in the source material (e.g., Senecio species).

Workflow for Purity Evaluation
The following diagram illustrates a typical workflow for the comprehensive purity assessment of

a commercial Usaramine N-oxide standard.
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Caption: Experimental workflow for the purity evaluation of Usaramine N-oxide standards.

Signaling Pathways and Logical Relationships
The primary relevance of Usaramine N-oxide purity in a biological context relates to its

metabolic activation and subsequent toxicity. The N-oxide itself is generally considered less

toxic than its corresponding free base, Usaramine. However, in vivo, Usaramine N-oxide can

be reduced back to the toxic pyrrolizidine alkaloid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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